Cas no 428866-15-3 (2,2-DIMETHYL-1-(5-METHYL-PYRIDIN-2-YL)-PROPAN-1-ONE)

• Product Name: 2,2-DIMETHYL-1-(5-METHYL-PYRIDIN-2-YL)-PROPAN-1-ONE
• CAS No: 428866-15-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 1006504
• Update Time: 2024-06-13

2,2-DIMETHYL-1-(5-METHYL-PYRIDIN-2-YL)-PROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-1-(5-METHYL-PYRIDIN-2-YL)-PROPAN-1-ONE
• 2,2-dimethyl-1-(5-methylpyridin-2-yl)propan-1-one
• 1-Propanone, 2,2-dimethyl-1-(5-methyl-2-pyridinyl)-
• 2,2-Dimethyl-1-(5-methyl-2-pyridinyl)-1-propanone

• MDL： MFCD09033538
• Inchi： 1S/C11H15NO/c1-8-5-6-9(12-7-8)10(13)11(2,3)4/h5-7H,1-4H3
• InChI Key： XQKVFRRITWOVHF-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C)C=C1)(=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 112 °C(Press: 7.3 Torr)
• pka: 3.35±0.10(Predicted)